Cas no 1806623-56-2 (2-(Difluoromethoxy)-3-propionylmandelic acid)

• Product Name: 2-(Difluoromethoxy)-3-propionylmandelic acid
• CAS No: 1806623-56-2
• MF: C₁₂H₁₂F₂O₅
• MW: 274.217491149902
• CID: 4796855
• Update Time: 2025-05-20

2-(Difluoromethoxy)-3-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-3-propionylmandelic acid

• Inchi： 1S/C12H12F2O5/c1-2-8(15)6-4-3-5-7(9(16)11(17)18)10(6)19-12(13)14/h3-5,9,12,16H,2H2,1H3,(H,17,18)
• InChI Key： XGDGLPCYANGBCG-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(CC)=O)=CC=CC=1C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 334
• XLogP3: 1.9
• Topological Polar Surface Area: 83.8

Additional information on 2-(Difluoromethoxy)-3-propionylmandelic acid

2-(Difluoromethoxy)-3-Propionylmandelic Acid: A Comprehensive Overview

2-(Difluoromethoxy)-3-propionylmandelic acid (CAS No. 1806623-56-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-(difluoromethoxy)-3-propionylmandelic acid.

The molecular structure of 2-(difluoromethoxy)-3-propionylmandelic acid is composed of a mandelic acid core with a difluoromethoxy group and a propionyl moiety. The difluoromethoxy substituent imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The propionyl group, on the other hand, adds additional functional groups that can be exploited for further chemical modifications and derivatization.

In terms of synthesis, 2-(difluoromethoxy)-3-propionylmandelic acid can be prepared through a multi-step process involving the reaction of mandelic acid with difluoromethylating agents and subsequent acylation with propionic anhydride. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield.

The biological activities of 2-(difluoromethoxy)-3-propionylmandelic acid have been extensively investigated in various preclinical studies. One of the most notable findings is its potent anti-inflammatory properties. In vitro assays have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in vivo studies using rodent models of inflammation have demonstrated that 2-(difluoromethoxy)-3-propionylmandelic acid exhibits significant anti-inflammatory effects without causing notable side effects.

Beyond its anti-inflammatory properties, 2-(difluoromethoxy)-3-propionylmandelic acid has also shown promise as an antitumor agent. Research published in Cancer Letters reported that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase. These findings suggest that 2-(difluoromethoxy)-3-propionylmandelic acid could be a valuable lead compound for the development of new anticancer drugs.

The pharmacokinetic profile of 2-(difluoromethoxy)-3-propionylmandelic acid is another important aspect that has been studied in detail. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable plasma stability. However, further optimization may be required to enhance its metabolic stability and reduce potential drug-drug interactions. Ongoing research is focused on developing prodrugs and formulations that can improve the pharmacokinetic properties of 2-(difluoromethoxy)-3-propionylmandelic acid.

In conclusion, 2-(difluoromethoxy)-3-propionylmandelic acid (CAS No. 1806623-56-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacokinetic profile, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases and cancer.